Cas no 2639433-45-5 (tert-butyl 4-hydroxy-4-4-(methoxycarbonyl)oxan-4-ylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-hydroxy-4-4-(methoxycarbonyl)oxan-4-ylpiperidine-1-carboxylate
• CAS No: 2639433-45-5
• MF: C₁₇H₂₉NO₆
• MW: 343.415265798569
• CID: 5919223
• PubChem ID: 165900023
• Update Time: 2025-06-08

tert-butyl 4-hydroxy-4-4-(methoxycarbonyl)oxan-4-ylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-hydroxy-4-4-(methoxycarbonyl)oxan-4-ylpiperidine-1-carboxylate
• EN300-1633806
• tert-butyl 4-hydroxy-4-[4-(methoxycarbonyl)oxan-4-yl]piperidine-1-carboxylate
• 2639433-45-5

• Inchi： 1S/C17H29NO6/c1-15(2,3)24-14(20)18-9-5-17(21,6-10-18)16(13(19)22-4)7-11-23-12-8-16/h21H,5-12H2,1-4H3
• InChI Key： OSTHQRDLVIXUGA-UHFFFAOYSA-N
• SMILES： OC1(CCN(C(=O)OC(C)(C)C)CC1)C1(C(=O)OC)CCOCC1

Computed Properties

• Exact Mass: 343.19948764g/mol
• Monoisotopic Mass: 343.19948764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 85.3Ų

Additional information on tert-butyl 4-hydroxy-4-4-(methoxycarbonyl)oxan-4-ylpiperidine-1-carboxylate

Research Brief on tert-Butyl 4-hydroxy-4-[4-(methoxycarbonyl)oxan-4-yl]piperidine-1-carboxylate (CAS: 2639433-45-5)

The compound tert-butyl 4-hydroxy-4-[4-(methoxycarbonyl)oxan-4-yl]piperidine-1-carboxylate (CAS: 2639433-45-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest scientific findings related to this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the piperidine and oxane rings, make it a versatile scaffold for the development of small-molecule inhibitors targeting various disease pathways. Researchers have successfully utilized this compound in the synthesis of potential candidates for treating neurological disorders and inflammatory diseases.

In terms of pharmacological properties, preliminary in vitro studies have demonstrated that derivatives of tert-butyl 4-hydroxy-4-[4-(methoxycarbonyl)oxan-4-yl]piperidine-1-carboxylate exhibit promising activity against specific molecular targets. These findings suggest its potential as a lead compound for further optimization in drug development programs. The compound's stability and bioavailability characteristics are currently under investigation to assess its suitability for clinical applications.

The synthetic pathways for this compound have been refined in recent publications, with researchers reporting improved yields and purity through optimized reaction conditions. These advancements in synthetic methodology are particularly significant for scaling up production for preclinical studies. Additionally, computational modeling studies have provided insights into the compound's molecular interactions, aiding in the design of more potent analogs.

Looking forward, the research community anticipates further exploration of this compound's therapeutic potential. Ongoing studies are focusing on elucidating its mechanism of action at the molecular level and evaluating its efficacy in relevant disease models. The compound's structural flexibility offers numerous opportunities for medicinal chemistry optimization, making it a valuable asset in the search for novel therapeutic agents.

In conclusion, tert-butyl 4-hydroxy-4-[4-(methoxycarbonyl)oxan-4-yl]piperidine-1-carboxylate represents an important chemical entity in contemporary medicinal chemistry research. Its unique structural characteristics and demonstrated biological activities position it as a promising candidate for further drug development efforts. Continued research in this area is expected to yield significant contributions to the field of chemical biology and pharmaceutical sciences.